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Compound of Interest

Compound Name: Canrenone-d4

Cat. No.: B12423424 Get Quote

An In-Depth Technical Guide to Canrenone-d4 for Researchers and Drug Development

Professionals

Overview
Canrenone-d4 is the deuterated form of Canrenone, a steroid and the primary active

metabolite of the potassium-sparing diuretic, spironolactone.[1][2] Canrenone itself is a potent

antagonist of the mineralocorticoid receptor (MR), making it a subject of significant interest in

cardiovascular and renal research.[3][4] Due to their nearly identical physicochemical

properties to their non-labeled counterparts, deuterium-labeled compounds like Canrenone-d4
are considered the gold standard for use as internal standards in quantitative mass

spectrometry-based bioanalytical assays.[5] This guide provides detailed technical information

on Canrenone-d4, its properties, and its application in experimental settings.

Chemical Abstract Service (CAS) Number
A specific CAS number for Canrenone-d4 is not consistently available or assigned. Suppliers

often list the CAS number as "NA" (Not Available) and provide the CAS number of the non-

deuterated parent compound, 976-71-6, for reference. For specific isotopologues, such as

Canrenone-2,2,21,21-d4, a unique CAS number is also typically not provided. Researchers

should refer to the supplier's certificate of analysis for specific lot identification.

Quantitative Data
The following tables summarize the key quantitative properties of Canrenone-d4 and its non-

deuterated analog, Canrenone.
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Table 1: Physicochemical Properties

Property Canrenone-d4 Canrenone

Molecular Formula C₂₂H₂₄D₄O₃ C₂₂H₂₈O₃

Molecular Weight ~344.49 g/mol ~340.46 g/mol

Appearance Beige Crystalline Solid Solid Powder

Purity (Typical) Chemical Purity: ≥95% ≥97% to ≥98%

Isotopic Enrichment ≥98 atom % D N/A

| Solubility | Soluble in DMSO, Methanol (MeOH), Dichloromethane (DCM), Ethyl Acetate

(EtOAc) | Soluble in DMSO |

Table 2: Example Analytical Method Performance for Canrenone Quantification (Note: These

values are representative of methods for the non-deuterated analyte, for which Canrenone-d4
would serve as an internal standard.)

Parameter Value Range

Linearity Range 2 - 300 ng/mL

Lower Limit of Quantification (LLOQ) 2 ng/mL

Limit of Detection (LOD) 5 ng/mL

Analyte Recovery ~106%

| Within- and Between-Batch Precision (RSD%) | < 10% |

Spironolactone Metabolism and Canrenone
Signaling Pathway
Spironolactone is a prodrug that is extensively metabolized in the liver. The primary pathway

involves the removal of the thioacetyl group to form canrenone, which is a major active

metabolite responsible for the drug's diuretic and anti-mineralocorticoid effects. Canrenone
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functions by competitively binding to the mineralocorticoid receptor (MR), thereby inhibiting the

actions of aldosterone. This antagonism prevents the receptor's translocation to the nucleus

and the subsequent transcription of genes involved in sodium and water retention.

Drug Metabolism
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Spironolactone metabolism and Canrenone's mechanism of action.

Experimental Protocol: Quantification of Canrenone
in Plasma
The following is a representative protocol for the quantitative analysis of canrenone in human

plasma using Canrenone-d4 as an internal standard (IS) via liquid chromatography-tandem

mass spectrometry (LC-MS/MS).

Stock and Working Solutions
Canrenone Stock Solution (1 mg/mL): Accurately weigh and dissolve Canrenone reference

standard in methanol.

Canrenone-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and

dissolve Canrenone-d4 in methanol.

Calibration Standards: Prepare serial dilutions of the Canrenone stock solution with a 50:50

methanol:water mixture to create calibration standards ranging from 2 ng/mL to 300 ng/mL.

IS Working Solution (e.g., 50 ng/mL): Dilute the Canrenone-d4 stock solution with

acetonitrile.

Sample Preparation (Protein Precipitation)
Aliquot 100 µL of plasma samples, calibration standards, or quality control (QC) samples into

1.5 mL microcentrifuge tubes.

Add 25 µL of the IS working solution (50 ng/mL Canrenone-d4) to each tube and vortex

briefly.

Add 300 µL of cold acetonitrile to each tube to precipitate proteins.

Vortex vigorously for 1 minute, then centrifuge at 14,000 rpm for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.
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Inject 5-10 µL of the supernatant into the LC-MS/MS system.

UPLC-MS/MS Conditions
UPLC System: Waters Acquity UPLC or equivalent.

Column: Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm.

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Flow Rate: 0.4 mL/min.

Gradient: A suitable gradient starting from ~60% A, ramping to 95% B, followed by re-

equilibration.

Column Temperature: 40°C.

Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Waters Xevo TQ-S).

Ionization Mode: Electrospray Ionization, Positive (ESI+).

Multiple Reaction Monitoring (MRM) Transitions:

Canrenone: Precursor Ion (m/z) 341.4 → Product Ion (m/z) 107.1 (Quantifier).

Canrenone-d4: Precursor Ion (m/z) 345.5 → Product Ion (m/z) 107.1 or another suitable

fragment.

Data Analysis: The concentration of canrenone in unknown samples is determined by

calculating the peak area ratio of the analyte to the internal standard and comparing it

against the calibration curve.

Bioanalytical Workflow Using Canrenone-d4
The use of a stable isotope-labeled internal standard like Canrenone-d4 is critical for

correcting variability throughout the bioanalytical workflow. Adding the IS at the beginning of the

sample preparation process ensures that any analyte loss during extraction, volume transfer
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errors, or variations in instrument response are accounted for, leading to highly accurate and

precise quantification.

1. Biological Sample
(e.g., Plasma)

2. Spike with Internal Standard
(Canrenone-d4)

3. Sample Preparation
(Protein Precipitation / Extraction)

4. LC Separation
(Analyte + IS)

5. MS/MS Detection
(MRM)

6. Data Analysis
(Calculate Peak Area Ratio

Analyte / IS)

7. Quantification
(vs. Calibration Curve)
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LC-MS/MS workflow using a deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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